Cas no 775288-46-5 (1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine)

1-Methyl-4-[2-(piperidin-4-yl)ethyl]piperazine is a versatile heterocyclic compound featuring both piperazine and piperidine moieties, offering a unique structural framework for pharmaceutical and chemical applications. Its bifunctional design enables selective modifications, making it valuable as an intermediate in drug discovery, particularly for CNS-targeting agents and receptor modulators. The piperazine core enhances solubility and bioavailability, while the piperidine group contributes to conformational rigidity, improving binding affinity. This compound’s stability under standard conditions and compatibility with further functionalization (e.g., alkylation, acylation) make it suitable for synthesizing complex derivatives. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial-scale processes.
1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine structure
775288-46-5 structure
Product Name:1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine
CAS No:775288-46-5
MF:C12H25N3
MW:211.347002744675
MDL:MFCD06740643
CID:552625
PubChem ID:4778264
Update Time:2025-06-07

1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-methyl-4-[2-(4-piperidinyl)ethyl]- (9CI)
    • 1-METHYL-4-(2-PIPERIDIN-4-YLETHYL)PIPERAZINE
    • 1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine
    • CS-0106042
    • Piperazine, 1-methyl-4-[2-(4-piperidinyl)ethyl]-
    • D76595
    • LS-01993
    • 1-methyl-4-(2-piperidin-4-yl-ethyl)-piperazine, AldrichCPR
    • SCHEMBL162932
    • EN300-54054
    • MFCD06740643
    • AKOS000321374
    • 775288-46-5
    • Z367677916
    • 1-Methyl-4-(2-(piperidin-4-yl)ethyl)piperazine
    • 1-Methyl-4-(2-piperidin-4-yl-ethyl)-piperazine
    • DB-277759
    • ALBB-005294
    • STK503332
    • MDL: MFCD06740643
    • Inchi: 1S/C12H25N3/c1-14-8-10-15(11-9-14)7-4-12-2-5-13-6-3-12/h12-13H,2-11H2,1H3
    • InChI Key: BREHWAOTQHCZJW-UHFFFAOYSA-N
    • SMILES: N1(CCN(C)CC1)CCC1CCNCC1

Computed Properties

  • Exact Mass: 211.205
  • Monoisotopic Mass: 211.205
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 0.7

1-methyl-4-[2-(piperidin-4-yl)ethyl]piperazine Pricemore >>

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